3-[(2-chlorobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole
Overview
Description
3-[(2-chlorobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H12Cl3N3S and its molecular weight is 384.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 382.981752 g/mol and the complexity rating of the compound is 390. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Triazole Derivatives in Drug Development
Triazole derivatives, including 1,2,4-triazoles, have been extensively explored for their potential in drug development due to their broad range of biological activities. These compounds are crucial for preparing new drugs with diverse activities, including anti-inflammatory, antimicrobial, antitumoral, and antiviral properties. The structural versatility of triazoles allows for several modifications, leading to prototypes for clinical studies. The need for more efficient preparations considering green chemistry is emphasized, highlighting the challenge of developing new drugs for emerging diseases and drug-resistant pathogens (Ferreira et al., 2013).
Applications in Agriculture and Engineering
1,2,4-Triazole derivatives are not only significant in the pharmaceutical field but also find applications in agriculture, engineering, metallurgy, and more. These compounds serve as optical materials, photosensitizers, coloring agents, antioxidants, and additives for fuels and oils. Their low toxicity makes them suitable for controlling pests in agriculture, showcasing the compound's versatility beyond medicinal applications (Parchenko, 2019).
Antioxidant and Antiradical Activities
Certain 1,2,4-triazole derivatives exhibit significant antioxidant and antiradical activities, comparable to biogenic amino acids like cysteine. These properties underscore the potential of triazoles in mitigating oxidative stress and improving the overall condition in radiation-exposed patients, further proving the class's applicability in health and medical research (Kaplaushenko, 2019).
Synthetic and Environmental Applications
The synthesis and study of 1,2,4-triazole derivatives have been a focus due to their wide range of biological activities. Their application extends to environmental science, where derivatives are utilized as corrosion inhibitors for various metals, indicating the importance of triazoles in industrial and environmental protection. These compounds' stability and efficacy in acidic conditions make them excellent candidates for further research in material science (Kaushik et al., 2019).
Properties
IUPAC Name |
3-[(2-chlorophenyl)methylsulfanyl]-5-(3,4-dichlorophenyl)-4-methyl-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl3N3S/c1-22-15(10-6-7-13(18)14(19)8-10)20-21-16(22)23-9-11-4-2-3-5-12(11)17/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCYPLBKDHHLBQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC=CC=C2Cl)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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